6-Tert-butyl-2-[1-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-tert-butyl-2-[1-(2-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl)piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C21H29N5O/c1-14-22-17-7-5-6-16(17)20(23-14)25-12-10-15(11-13-25)26-19(27)9-8-18(24-26)21(2,3)4/h8-9,15H,5-7,10-13H2,1-4H3
• InChI Key: JLHQUBVSYPDXPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(CCC2)C(=N1)N3CCC(CC3)N4C(=O)C=CC(=N4)C(C)(C)C
• Molecular Formula: C21H29N5O
• Molecular Weight: 367.5 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyridazinone ring, which is a type of heterocyclic compound. This ring is substituted with a tert-butyl group, a piperidinyl group, and a cyclopentapyrimidine group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several rings and functional groups. The pyridazinone ring, the piperidine ring, and the cyclopentapyrimidine ring would all contribute to the three-dimensional structure of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar pyridazinone ring could potentially make the compound somewhat soluble in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyridazinone derivatives are studied for their potential biological activities, including antimicrobial, anti-inflammatory, and anticancer activities.

Future Directions

Future research on this compound could involve studying its potential biological activities, optimizing its synthesis, and investigating its physical and chemical properties.